Cas no 7251-82-3 (4-methylisoindoline-1,3-dione)

• Product Name: 4-methylisoindoline-1,3-dione
• CAS No: 7251-82-3
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD01652194
• CID: 977273
• PubChem ID: 228085
• Update Time: 2025-09-22

4-methylisoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1H-Isoindole-1,3(2H)-dione
• 4-methylisoindole-1,3-dione
• 1H-2-Benzopyran-1-one, 4-methyl-
• 3-Methylphthalimid
• 3-Methyl-phthalimid
• 3-Methylphthalimide
• 4-methyl-1H-isochromen-1-one
• 4-methyl-isochromen-1-one
• 4-methylisocoumarin
• 4-Methylisocumarin
• 4-methyl-isoindole-1,3-dione
• 4-Methyl-isoindolin-1,3-dion
• 4-methyl-isoindoline-1,3-dione
• CTK1J1625
• SureCN292529
• 4-methylisoindoline-1,3-dione

• MDL： MFCD01652194
• Inchi： 1S/C9H7NO2/c1-5-3-2-4-6-7(5)9(12)10-8(6)11/h2-4H,1H3,(H,10,11,12)
• InChI Key： ABCGRFHYOYXEJV-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC=CC=2C(N1)=O

Computed Properties

• Exact Mass: 161.04771
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Color/Form: White crystals.
• Density: 1.301
• Melting Point: 183-189℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.598
• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones